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Compound of Interest

Compound Name: Imipramine-d4

Cat. No.: B15617603

Imipramine-d4: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imipramine-d4 is a deuterated analog of the tricyclic antidepressant Imipramine. It is a vital
tool in pharmacokinetic and metabolic research, primarily serving as an internal standard for
the quantification of imipramine in biological samples. The stable isotope labeling of
Imipramine-d4 allows for its differentiation from the unlabeled drug by mass spectrometry,
ensuring high accuracy and precision in analytical methods such as gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). This guide
provides an in-depth overview of the chemical properties, structure, and common experimental
applications of Imipramine-d4.

Chemical Properties and Structure

Imipramine-d4 is structurally identical to imipramine, with the exception of four deuterium
atoms replacing hydrogen atoms on the aromatic rings of the dibenzazepine nucleus. This
substitution provides a distinct mass difference without significantly altering the chemical
behavior of the molecule in biological and analytical systems.

Physicochemical Data
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Property Value Reference(s)

10,11-dihydro-N,N-dimethyl-
) 5H-dibenz[b,flazepine-2,4,6,8-
Chemical Name ) [1]
d4-5-propanamine,

monohydrochloride

Melipramine-d4, Imipramine-
Synonyms _ [1][2]
2,4,6,8-d4 Hydrochloride

61361-33-9 (hydrochloride

CAS Number salt) [1][2]
Molecular Formula C19H20DaN2 - HCI [1]
Molecular Weight 320.9 g/mol [1]
Appearance White to off-white solid [3]
Melting Point 174-175°C [4]

Soluble in DMF (25 mg/ml),
DMSO (25 mg/ml), Ethanol (25

Solubility [1]
mg/ml), and PBS (pH 7.2, 0.5
mg/ml)

Purity >98% [1]

Chemical Structure

The chemical structure of Imipramine-d4 Hydrochloride is depicted below. The deuterium
atoms are located at positions 2, 4, 6, and 8 of the dibenzazepine ring system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/7306616/
https://pubmed.ncbi.nlm.nih.gov/7306616/
https://pubmed.ncbi.nlm.nih.gov/9448071/
https://pubmed.ncbi.nlm.nih.gov/9448071/
https://pubmed.ncbi.nlm.nih.gov/9448071/
https://www.jsbms.jp/english/publish/4-1_hayashi.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Imipramine
https://www.benchchem.com/product/b15617603#imipramine-d4-chemical-properties-and-structure
https://www.benchchem.com/product/b15617603#imipramine-d4-chemical-properties-and-structure
https://www.benchchem.com/product/b15617603#imipramine-d4-chemical-properties-and-structure
https://www.benchchem.com/product/b15617603#imipramine-d4-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15617603?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

